Cas no 2680660-00-6 (benzyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)carbamate)

• Product Name: benzyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)carbamate
• CAS No: 2680660-00-6
• MF: C₁₂H₉ClN₂O₃S
• MW: 296.729460477829
• CID: 5632086
• PubChem ID: 165939877
• Update Time: 2023-09-09

benzyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289537
• 2680660-00-6
• benzyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)carbamate

• Inchi： 1S/C12H9ClN2O3S/c13-10-9(6-16)19-11(14-10)15-12(17)18-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,14,15,17)
• InChI Key： CLLFCSCTOUNMCN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 296.0022410g/mol
• Monoisotopic Mass: 296.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.5Ų